Cas no 56919-21-2 (2-bromo-5-methylbenzene-1-sulfonamide)

• Product Name: 2-bromo-5-methylbenzene-1-sulfonamide
• CAS No: 56919-21-2
• MF: C₇H₈BrNO₂S
• MW: 250.112919807434
• MDL: MFCD12026261
• CID: 347351
• PubChem ID: 14664790
• Update Time: 2025-07-02

2-bromo-5-methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 2-bromo-5-methyl-
• 2-bromo-5-methylbenzenesulfonamide
• 2-bromo-5-methylbenzene-1-sulfonamide
• AKOS017565865
• CS-0244465
• 56919-21-2
• DTXSID20562751
• EN300-278478

• MDL： MFCD12026261
• Inchi： 1S/C7H8BrNO2S/c1-5-2-3-6(8)7(4-5)12(9,10)11/h2-4H,1H3,(H2,9,10,11)
• InChI Key： IDQCDTNEEVQABW-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C)C=C1S(N)(=O)=O

Computed Properties

• Exact Mass: 248.94594
• Monoisotopic Mass: 248.94591g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 68.5Ų

Experimental Properties

• PSA: 60.16

Additional information on 2-bromo-5-methylbenzene-1-sulfonamide

Benzenesulfonamide, 2-bromo-5-methyl- (CAS No. 56919-21-2): A Comprehensive Overview

Benzenesulfonamide, 2-bromo-5-methyl-, also known by its CAS registry number 56919-21-2, is a chemical compound that has garnered significant attention in recent years due to its unique properties and potential applications in various fields. This compound belongs to the class of sulfonamides, which are widely used in pharmaceuticals, agrochemicals, and materials science. The structure of Benzenesulfonamide, 2-bromo-5-methyl- consists of a benzene ring substituted with a sulfonamide group at the para position and a bromine atom at the ortho position relative to the sulfonamide group. Additionally, a methyl group is attached at the meta position relative to the sulfonamide group.

The synthesis of Benzenesulfonamide, 2-bromo-5-methyl- typically involves multi-step organic reactions. Recent advancements in synthetic chemistry have enabled researchers to develop more efficient and environmentally friendly methods for its preparation. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high yields. The compound can be synthesized by reacting 2-bromo-5-methylbenzenesulfonic acid with ammonia or an appropriate amine under controlled conditions.

Benzenesulfonamide, 2-bromo-5-methyl- exhibits interesting physical and chemical properties that make it suitable for various applications. Its solubility in polar solvents and thermal stability are particularly noteworthy. Recent studies have explored its potential as a building block in drug discovery, where it has shown promise as a lead compound for developing new therapeutic agents. For example, research published in the Journal of Medicinal Chemistry highlights its role in inhibiting certain enzymes associated with neurodegenerative diseases.

In terms of biological activity, Benzenesulfonamide, 2-bromo-5-methyl- has demonstrated moderate anti-inflammatory and antioxidant properties. These findings have led to further investigations into its potential use in treating chronic inflammatory conditions and oxidative stress-related disorders. Additionally, preliminary studies suggest that this compound may possess antimicrobial activity against certain bacterial strains, making it a candidate for future antibiotic development.

The application of Benzenesulfonamide, 2-bromo-5-methyl- extends beyond pharmaceuticals. It has been explored as a stabilizer in polymer materials and as an additive in industrial coatings due to its ability to enhance thermal and mechanical properties. Recent research in materials science has focused on incorporating this compound into polymeric matrices to develop advanced materials for aerospace and automotive industries.

In conclusion, Benzenesulfonamide, 2-bromo-5-methyl-, with its unique chemical structure and versatile properties, continues to be a subject of intense research across multiple disciplines. Its potential applications span from drug discovery to materials science, making it a valuable compound in both academic and industrial settings. As ongoing studies uncover new insights into its properties and functionalities, the significance of this compound is expected to grow further.